Cas no 61653-05-2 (Benzoic acid, 2-[(3-bromophenyl)acetyl]-, methyl ester)

Benzoic acid, 2-[(3-bromophenyl)acetyl]-, methyl ester structure
61653-05-2 structure
Product Name:Benzoic acid, 2-[(3-bromophenyl)acetyl]-, methyl ester
CAS No:61653-05-2
MF:C16H13BrO3
MW:333.176624059677
CID:471372
PubChem ID:71393751
Update Time:2025-04-19

Benzoic acid, 2-[(3-bromophenyl)acetyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(3-bromophenyl)acetyl]-, methyl ester
    • methyl 2-[2-(3-bromophenyl)acetyl]benzoate
    • DTXSID70815502
    • Methyl 2-[(3-bromophenyl)acetyl]benzoate
    • 61653-05-2
    • Inchi: 1S/C16H13BrO3/c1-20-16(19)14-8-3-2-7-13(14)15(18)10-11-5-4-6-12(17)9-11/h2-9H,10H2,1H3
    • InChI Key: SUNUECKBFLXBEC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 332.00479
  • Monoisotopic Mass: 332.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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